Cas no 1795135-31-7 (5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4)

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4 is a deuterated analog of a thiazolidinedione derivative, commonly utilized in pharmaceutical research and metabolic studies. The incorporation of deuterium (d4) enhances the compound's stability, making it particularly valuable for isotope labeling experiments and mass spectrometry applications. Its brominated and cyclohexylethoxy-substituted phenylmethylene structure contributes to its role as a potential intermediate in the synthesis of bioactive molecules. This compound is often employed in drug discovery, specifically in investigations targeting peroxisome proliferator-activated receptors (PPARs). Its deuterated form ensures minimal interference in pharmacokinetic and metabolic studies, providing reliable data for analytical research.

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4 structure

1795135-31-7 structure

Product Name:5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4

CAS No:1795135-31-7

MF:

MW:

CID:4555308

Update Time:2025-10-05

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4 Chemical and Physical Properties

Names and Identifiers

- 5-[[3-Bromo-4-(2-cyclohexylethoxy)phenyl]methylene]-2,4-thiazolidinedione-d4
- 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B682757-1mg	5-[[3-Bromo-4-(2-cyclohexylethoxy)phenyl]methylene]-2,4-thiazolidinedione-d4	1795135-31-7	1mg	$ 207.00	2023-04-18
TRC	B682757-10mg	5-[[3-Bromo-4-(2-cyclohexylethoxy)phenyl]methylene]-2,4-thiazolidinedione-d4	1795135-31-7	10mg	$ 1642.00	2023-04-18
AN HUI ZE SHENG Technology Co., Ltd.	B682757-1mg	(E)-5-(3-bromo-4-(2-cyclohexylethoxy-1,1,2,2-d4)benzylidene)thiazolidine-2,4-dione	1795135-31-7	1mg	￥1800.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	B682757-10mg	(E)-5-(3-bromo-4-(2-cyclohexylethoxy-1,1,2,2-d4)benzylidene)thiazolidine-2,4-dione	1795135-31-7	10mg	￥14400.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CS-T-67719-1mg	(E)-5-(3-bromo-4-(2-cyclohexylethoxy-1,1,2,2-d4)benzylidene)thiazolidine-2,4-dione	1795135-31-7	1mg	￥1400.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CS-T-67719-10mg	(E)-5-(3-bromo-4-(2-cyclohexylethoxy-1,1,2,2-d4)benzylidene)thiazolidine-2,4-dione	1795135-31-7	10mg	￥11190.00	2023-09-15

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4 Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

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Additional information on 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4

Comprehensive Overview of 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4 (CAS No. 1795135-31-7)

The compound 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4 (CAS No. 1795135-31-7) is a deuterated derivative of a thiazolidinedione-based molecule, which has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a brominated phenyl ring and a cyclohexylethoxy side chain, makes it a valuable intermediate for drug development, particularly in metabolic disorder studies. The incorporation of deuterium (-d4) enhances its stability and pharmacokinetic properties, a feature increasingly sought after in modern drug design.

In recent years, the demand for deuterated compounds like 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4 has surged due to their applications in isotope labeling and metabolic pathway tracing. Researchers are particularly interested in its potential role in diabetes research, as thiazolidinediones are known for their insulin-sensitizing effects. This aligns with the growing global focus on precision medicine and personalized therapeutics, where deuterated analogs offer improved drug efficacy and reduced side effects.

The synthesis and characterization of CAS No. 1795135-31-7 involve advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), ensuring high purity and accurate isotopic labeling. Its deuterium-enriched structure also makes it a candidate for stable isotope probing in environmental and microbiological studies, addressing contemporary questions about microbial metabolism and biodegradation.

From a commercial perspective, 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione-d4 is often sourced by pharmaceutical manufacturers and contract research organizations (CROs). Its niche applications in drug discovery and biomarker development have made it a subject of interest in academic publications and patent filings. The compound’s relevance to cancer metabolism and inflammatory diseases further expands its utility, reflecting broader trends in multi-target drug development.

As the scientific community continues to explore deuterium’s role in drug design, compounds like CAS No. 1795135-31-7 are poised to play a pivotal role. Their ability to improve drug half-life and target specificity aligns with the industry’s shift toward sustainable therapeutics and reduced dosing frequencies. For researchers and manufacturers alike, this deuterated thiazolidinedione represents a promising tool in the quest for next-generation pharmaceuticals.